Tristin
Overview
Description
“Tristin” is a variant of the name “Tristan”, which is the hero of the legend of Tristan and Iseult . In the legend, Tristan is tasked with escorting the Irish princess Iseult to wed Tristan’s uncle, King Mark of Cornwall . The name “Tristin” is of Celtic origin and is considered gender-neutral . It has a wide range of variations, including Tristan, Tristen, or Tristram .
Scientific Research Applications
Cancer Research: Hypoxia-Inducible Factor (HIF-1) Inhibition
Triostin A: , a compound related to the name “Tristin,” is a biosynthetic precursor of echinomycin and a potent inhibitor of HIF-1 . HIF-1 plays a crucial role in tumor growth and survival under hypoxic conditions, which are common in solid tumors. The inhibition of HIF-1 can prevent the transcriptional activation of genes that contribute to cancer progression. Triostin A and its analogues have shown significant inhibitory effects on HIF-1 transcriptional activation and cytotoxicity in cancer cells, particularly under hypoxic conditions . This application has profound implications for developing new anti-cancer therapies targeting hypoxic tumor microenvironments.
Neurological Function: Hydration and Cognition
Research involving “Tristin” has explored the role of hydration in neurological functions, such as cognition, mood, and headache management . Adequate hydration is essential for maintaining proper health, and even small variations in hydration status can impact cognitive performance. Studies suggest that proper fluid intake is crucial for sustaining attention, memory, and other cognitive processes, highlighting the importance of hydration in daily activities and mental tasks .
Renal Function: Kidney Stone Prevention
Hydration status is also linked to renal functions, particularly in the prevention of kidney stones . Increased fluid intake can reduce the concentration of minerals and compounds in the urine that form kidney stones. By maintaining adequate hydration, the risk of stone formation decreases, which is vital for individuals with a history of kidney stones or those at higher risk .
Weight Management: Hydration and Body Composition
The narrative review involving “Tristin” also addresses the relationship between hydration and body weight management . Proper hydration can aid in weight control by promoting satiety and enhancing metabolic processes. It is an essential factor in dietary regimens and physical activity, contributing to overall health and well-being .
Skin Health: Hydration’s Role
Hydration plays a significant role in skin health, affecting its elasticity, appearance, and function . Adequate water intake ensures that the skin remains hydrated from within, which can prevent dryness, flakiness, and premature aging. The skin’s hydration level is a key indicator of its health and resilience .
Materials Research: SQUID Technology
“Tristin” is associated with Tristan Technologies , a leader in SQUID (Superconducting Quantum Interference Device) technology . SQUIDs are highly sensitive magnetometers used in materials research to measure extremely subtle magnetic fields. This technology has applications in various fields, including condensed matter physics, geology, and biomedical imaging .
Mechanism of Action
Target of Action
Tristin is a natural product isolated from Dendrobii Herba (stems of Dendrobium spp.)
Mode of Action
Tristin has been reported to exhibit antioxidative activity . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
properties
IUPAC Name |
5-[2-(4-hydroxy-3-methoxyphenyl)ethyl]benzene-1,3-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O4/c1-19-15-8-10(4-5-14(15)18)2-3-11-6-12(16)9-13(17)7-11/h4-9,16-18H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPFFMALTIRFAHW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CCC2=CC(=CC(=C2)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tristin | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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